Cas no 1160254-89-6 (6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride)

• Product Name: 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160254-89-6
• MF: C₁₉H₁₆ClNO
• MW: 309.789443969727
• MDL: MFCD03421235
• CID: 4682299
• Update Time: 2025-05-24

6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6,8-dimethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride
• 6,8-Dimethyl-2-(o-tolyl)quinoline-4-carbonyl chloride
• STL197050
• BBL014641
• R7137
• 4-quinolinecarbonyl chloride, 6,8-dimethyl-2-(2-methylphenyl)-
• 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03421235
• Inchi： 1S/C19H16ClNO/c1-11-8-13(3)18-15(9-11)16(19(20)22)10-17(21-18)14-7-5-4-6-12(14)2/h4-10H,1-3H3
• InChI Key： BYRLKOACDPEVRP-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC=CC=2C)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 412
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride

Research Briefing on 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride (CAS: 1160254-89-6)

6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride (CAS: 1160254-89-6) is a specialized quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its utility in the design of novel small-molecule inhibitors, highlighting its structural versatility and pharmacological relevance.

The synthesis of 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride typically involves multi-step organic transformations, starting from readily available precursors. A notable advancement in its preparation was reported in a 2023 study, which optimized the acylation and cyclization steps to achieve higher yields (>85%) and improved purity. The study emphasized the importance of controlling reaction conditions, such as temperature and solvent selection, to minimize side reactions and enhance scalability for industrial applications.

In terms of biological activity, recent research has focused on the compound's role as a building block for kinase inhibitors. A 2024 publication in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of ATP-competitive inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. The derived inhibitors exhibited nanomolar potency against PI3Kα and favorable selectivity profiles, underscoring the structural advantages of the quinoline core. Molecular docking studies revealed that the 6,8-dimethyl and 2-methylphenyl substituents contribute to optimal binding interactions within the kinase active site.

Beyond oncology, 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride has also been investigated for its potential in infectious disease research. A collaborative study between academic and industry researchers (2024) explored its use in synthesizing antimalarial agents. The resulting compounds showed promising activity against Plasmodium falciparum, with IC50 values in the low micromolar range. The study attributed this activity to the compound's ability to disrupt heme detoxification pathways in the parasite, a mechanism distinct from traditional antimalarials like chloroquine.

From a safety and pharmacokinetic perspective, recent preclinical evaluations have provided valuable insights. A 2023 toxicology study in rodent models indicated that the compound exhibits a favorable safety profile at therapeutic doses, with no observed hepatotoxicity or hematological abnormalities. However, researchers noted the need for further optimization of its metabolic stability, as in vitro assays revealed moderate clearance rates in liver microsomes. These findings have informed subsequent structural modifications to improve drug-like properties.

The commercial availability of 6,8-Dimethyl-2-(2-methylphenyl)quinoline-4-carbonyl chloride has expanded in recent years, with several specialty chemical suppliers now offering it for research purposes. Current pricing trends reflect its growing demand, with bulk quantities (≥100g) available at competitive rates. Analytical data, including HPLC purity (>98%) and spectroscopic characterization (1H/13C NMR, HRMS), are typically provided by suppliers to ensure quality control for end-users.

Looking ahead, the compound's unique structural features position it as a valuable scaffold for diverse therapeutic applications. Ongoing research is exploring its use in targeted protein degradation (PROTACs) and covalent inhibitor design. The quinoline core's ability to engage in π-stacking interactions and its synthetic tractability make it particularly attractive for these emerging modalities. Future studies are expected to further elucidate structure-activity relationships and expand its utility in precision medicine approaches.